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Compound of Interest

Compound Name: 2-Propenoic acid, 3-phenyl-

Cat. No.: B7792883

Introduction

trans-Cinnamic acid is a key intermediate in the synthesis of various pharmaceuticals,
fragrances, and other fine chemicals. Purity of this compound is critical for downstream
applications. Recrystallization is a robust and scalable purification technique that leverages
differences in solubility to isolate a compound from its impurities. This application note provides
a detailed protocol for the purification of trans-cinnamic acid using a mixed-solvent system of
ethanol and water. This method is effective because trans-cinnamic acid is soluble in ethanol
and has low solubility in water.[1][2][3] By carefully manipulating the solvent composition and
temperature, high-purity crystals of trans-cinnamic acid can be obtained with good recovery.

Quantitative Data Summary

The efficiency of recrystallization is highly dependent on the solubility of the solute in the
chosen solvent system at different temperatures. An ideal solvent will dissolve the compound
completely at an elevated temperature and poorly at a lower temperature, maximizing the
recovery of the purified solid upon cooling.[4]

Table 1: Solubility of trans-Cinnamic Acid in Various Solvents
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Solvent System Temperature (°C)

Solubility

Notes

Water 25

~0.51 g/L

Slightly soluble at

room temperature.[4]

[5]

Water 98

~5.9 g/L

Solubility increases
with temperature, but
may not be sufficient
for efficient

recrystallization alone.

[4]

Ethanol 25

230 g/L

Highly soluble at room
temperature, making it
a good "soluble
solvent” in a mixed-

solvent system.[4][5]

Ethanol/Water 25

Varies with ratio

The addition of
ethanol to water
significantly increases
the solubility of trans-

cinnamic acid.[4][6]

Table 2: Physical Properties of trans-Cinnamic Acid

Property Value
Melting Point 133 °C[1][2][5]
Appearance White monoclinic prisms[2][5]

Experimental Protocol

This protocol details the step-by-step procedure for the recrystallization of trans-cinnamic acid

from an ethanol/water solvent system.

Materials:
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e Crude trans-cinnamic acid

e 95% Ethanol

e Deionized water

o Erlenmeyer flask

e Hot plate with stirring capability

e Magnetic stir bar or boiling chips

e Bichner funnel and filter flask

 Filter paper

* Ice bath

e Spatula

e Watch glass

Procedure:

 Dissolution:
o Place the crude trans-cinnamic acid into an appropriately sized Erlenmeyer flask.
o Add a minimal amount of 95% ethanol to the flask.[1]

o Gently heat the mixture on a hot plate with stirring until the trans-cinnamic acid is fully
dissolved.[1][4] Avoid adding a large excess of solvent to maximize yield.

o Hot Filtration (if necessary):

o If insoluble impurities are visible in the hot solution, perform a hot gravity filtration to
remove them. This step is crucial to prevent the incorporation of these impurities into the
final crystals.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.jove.com/science-education/v/11196/recrystallization-of-acetanilide-and-trans-cinnamic-acid-procedure
https://www.jove.com/science-education/v/11196/recrystallization-of-acetanilide-and-trans-cinnamic-acid-procedure
https://www.benchchem.com/pdf/Technical_Support_Center_Purification_of_Synthetic_Cinnamic_Acid_by_Recrystallization.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7792883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

« Inducing Crystallization:
o Once the trans-cinnamic acid is fully dissolved, turn off the heat.

o Slowly add deionized water dropwise to the hot solution until it becomes slightly cloudy.[1]
This indicates that the solution is saturated.

o To redissolve the precipitate and ensure a homogeneous solution for slow crystal growth,
add a few drops of hot ethanol until the solution becomes clear again.[3]

e Cooling and Crystal Growth:

o Remove the flask from the heat source and allow it to cool slowly to room temperature
undisturbed.[1] Slow cooling is essential for the formation of large, pure crystals.[7][8]

o Once the flask has reached room temperature, place it in an ice bath to maximize the yield
of crystals.[1][4]

« |solation of Crystals:

o Collect the purified crystals by vacuum filtration using a Buichner funnel and filter flask.[1]

[4]

o Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any
remaining soluble impurities.[4]

e Drying:

o Dry the crystals thoroughly to remove any residual solvent. This can be accomplished by
leaving them under vacuum on the filter funnel, followed by air drying or drying in a
desiccator.[1][4]

e Analysis:

o Determine the mass of the recovered trans-cinnamic acid and calculate the percent
recovery.
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o Measure the melting point of the recrystallized product to assess its purity. The melting
point of pure trans-cinnamic acid is 133 °C.[1] A sharp melting point range close to the
literature value indicates high purity.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b7792883?utm_src=pdf-custom-synthesis
https://www.jove.com/science-education/v/11196/recrystallization-of-acetanilide-and-trans-cinnamic-acid-procedure
https://www.chembk.com/en/chem/trans-Cinnamic%20acid
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/03%3A_Crystallization/3.06%3A_Step-by-Step_Procedures/3.6D%3A_Mixed_Solvent_Crystallization
https://www.benchchem.com/pdf/Technical_Support_Center_Purification_of_Synthetic_Cinnamic_Acid_by_Recrystallization.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0345387.htm
https://files01.core.ac.uk/download/153415405.pdf
https://www.jove.com/science-education/v/11195/recrystallization-of-acetanilide-and-trans-cinnamic-acid-concept
https://www.amherst.edu/system/files/media/1442/Exp9.pdf
https://www.benchchem.com/product/b7792883#purification-of-trans-cinnamic-acid-by-recrystallization-from-ethanol-water
https://www.benchchem.com/product/b7792883#purification-of-trans-cinnamic-acid-by-recrystallization-from-ethanol-water
https://www.benchchem.com/product/b7792883#purification-of-trans-cinnamic-acid-by-recrystallization-from-ethanol-water
https://www.benchchem.com/product/b7792883#purification-of-trans-cinnamic-acid-by-recrystallization-from-ethanol-water
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7792883?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7792883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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